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Compound of Interest

1-lodo-3,4-
Compound Name: ]
methylenedioxybenzene

Cat. No.: B134573

An In-Depth Technical Guide to 1-lodo-3,4-methylenedioxybenzene

This guide provides a comprehensive overview of 1-lodo-3,4-methylenedioxybenzene, a key
intermediate in organic synthesis. It is intended for researchers, scientists, and professionals
involved in drug development and material science.

Core Properties

1-lodo-3,4-methylenedioxybenzene, also known as 5-iodo-1,3-benzodioxole, is an organic
compound with the molecular formula C7Hs102.[1][2][3][4] It is characterized by an iodine atom
attached to a methylenedioxybenzene ring structure. This compound serves as a versatile
synthetic intermediate in the preparation of more complex molecules.[1][2]

Quantitative Data

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b134573?utm_src=pdf-interest
https://www.benchchem.com/product/b134573?utm_src=pdf-body
https://www.benchchem.com/product/b134573?utm_src=pdf-body
https://www.benchchem.com/product/b134573?utm_src=pdf-body
https://www.smolecule.com/products/s705624
https://www.scbt.com/p/1-iodo-3-4-methylenedioxybenzene-5876-51-7
https://webbook.nist.gov/cgi/inchi?ID=C5876517&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-3_4-methylenedioxybenzene
https://www.smolecule.com/products/s705624
https://www.scbt.com/p/1-iodo-3-4-methylenedioxybenzene-5876-51-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C7HslO2 [1112113114]
Molecular Weight 248.02 g/mol [1112]14]
CAS Number 5876-51-7 [1112]131[4]
Boiling Point 94 °C [5]

Density 1.91 g/cm3 [5]

Flash Point 111 °C [5]

Experimental Protocols

The synthesis of 1-lodo-3,4-methylenedioxybenzene is crucial for its application in further

chemical reactions. A common method involves the direct iodination of 1,3-benzodioxole.

Synthesis from 1,3-Benzodioxole

Objective: To synthesize 5-iodo-1,3-benzodioxole from 1,3-benzodioxole.

Materials:

N-iodosuccinimide (66.0 mmol, 14.8 g)

e 1,3-benzodioxole (55.0 mmol, 6.31 mL)

o Acetic acid (470 mL)

e Saturated aqueous sodium bicarbonate solution

e Aqueous sodium thiosulfate

e Chloroform

e Anhydrous sodium sulfate

¢ Hexane
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1 L flask

Stirring apparatus

Distillation apparatus

Separatory funnel

Silica gel for column chromatography
Procedure:

e Under an argon atmosphere, add N-iodosuccinimide (14.8 g), 1,3-benzodioxole (6.31 mL),
and acetic acid (470 mL) to a 1 L flask.[6]

« Stir the reaction mixture at room temperature for 65 hours.[6]

 After the reaction is complete, remove the acetic acid by distillation under reduced pressure.

[6]
o Neutralize the residue with a saturated aqueous sodium bicarbonate solution.[6]

e Add agueous sodium thiosulfate and chloroform to the mixture and separate the organic
layer.[6]

o Extract the aqueous layer again with chloroform.[6]

o Combine all organic layers, dry with anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain the crude product.[6]

Purify the crude product by silica gel column chromatography using hexane as the eluent.[6]

Expected Outcome: The purification should yield 5-iodo-1,3-benzodioxole as a colorless liquid
(11.3 g, 45.7 mmol, 83% vyield).[6]

Applications in Synthesis
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1-lodo-3,4-methylenedioxybenzene is a valuable building block in the synthesis of various
biologically active compounds. Its utility stems from the reactivity of the iodine substituent,
which allows for the formation of new carbon-carbon and carbon-heteroatom bonds through
various coupling reactions. This makes it an important precursor for antiviral and antitumor

agents.[1][6][7]
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Caption: Synthetic utility of 1-lodo-3,4-methylenedioxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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